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Compound of Interest

Compound Name: 19-Noretiocholanolone

Cat. No.: B1255105 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of 19-Noretiocholanolone, a

significant metabolite of the anabolic androgenic steroid nandrolone. The document details its

chemical and physical properties, metabolic pathways, and analytical detection methods. It is

designed to serve as a thorough resource for professionals in research, drug development, and

forensic analysis, offering detailed experimental protocols and visual representations of key

biological processes.

Chemical and Physical Data
19-Noretiocholanolone, with the CAS number 33036-33-8, is a steroid molecule primarily

known as a urinary biomarker for the detection of nandrolone administration.[1][2][3] Its

chemical and physical properties are summarized in the tables below.
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Property Value Source

CAS Number 33036-33-8 [4]

Molecular Formula C₁₈H₂₈O₂ [4]

IUPAC Name

(3R,5R,8R,9R,10S,13S,14S)-3

-hydroxy-13-methyl-

2,3,4,5,6,7,8,9,10,11,12,14,15,

16-tetradecahydro-1H-

cyclopenta[a]phenanthren-17-

one

[4]

Synonyms
5β-estran-3α-ol-17-one, 3α-

Hydroxy-5β-estran-17-one
[3][4]

InChI Key
UOUIARGWRPHDBX-

DHMVHTBWSA-N
[4]

Physicochemical Properties
Property Value Source

Molecular Weight 276.41 g/mol [4]

Physical Description Crystalline solid [4][5]

Melting Point

160-163°C (for the related

compound 19-

Norandrosterone)

[6][7]

Water Solubility (Predicted) 0.011 - 0.0244 mg/mL [1][8]

Solubility in Organic Solvents

Soluble in acetonitrile, ethanol,

and methanol (approx. 1

mg/mL)

[5][6]

Metabolic Pathway of 19-Noretiocholanolone
19-Noretiocholanolone is not administered directly but is formed in the body as a metabolite

of nandrolone (19-nortestosterone) and its prohormones, such as 19-norandrostenedione.[3][9]
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The metabolic conversion primarily occurs in the liver.

The initial step in the formation of 19-Noretiocholanolone involves the reduction of the double

bond in the A-ring of nandrolone. This reaction is catalyzed by 5β-reductase, leading to the

formation of 5β-dihydronandrolone. Subsequently, the 3-keto group is reduced by the enzyme

3α-hydroxysteroid dehydrogenase to a 3α-hydroxyl group, yielding 19-Noretiocholanolone.[6]

Following its formation, 19-Noretiocholanolone undergoes phase II metabolism, where it is

conjugated with glucuronic acid or sulfate to increase its water solubility and facilitate its

excretion in the urine.[10][11] These conjugated forms, primarily 19-noretiocholanolone
glucuronide and 19-noretiocholanolone sulfate, are the main forms detected in urine samples

for anti-doping tests.[10]
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Figure 1: Metabolic pathway of nandrolone to 19-Noretiocholanolone and its conjugates.

Experimental Protocols
The detection of 19-Noretiocholanolone in urine is a key aspect of anti-doping analysis. The

following sections provide detailed methodologies for its detection using Gas Chromatography-

Mass Spectrometry (GC-MS) and Liquid Chromatography-Tandem Mass Spectrometry (LC-

MS/MS).

Sample Preparation and Hydrolysis
Since 19-Noretiocholanolone is primarily excreted in a conjugated form, a hydrolysis step is

essential to cleave the glucuronide or sulfate moiety prior to extraction and analysis.
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Materials:

Urine sample

Phosphate buffer (pH 6.9-7.0)

β-glucuronidase (from E. coli)

Internal standard (e.g., deuterated 19-Noretiocholanolone)

Protocol:

To a 2-5 mL aliquot of urine, add an appropriate amount of the internal standard.

Add phosphate buffer to adjust the pH to approximately 7.0.

Add β-glucuronidase solution.

Incubate the mixture at 50-60°C for 1-2 hours to ensure complete hydrolysis.[12][13]

Solid-Phase Extraction (SPE)
Materials:

Hydrolyzed urine sample

SPE cartridge (e.g., C18 or mixed-mode)

Methanol

Deionized water

Hexane

Elution solvent (e.g., methanol or a mixture of ethyl acetate and methanol)

Protocol:

Condition the SPE cartridge by washing with methanol followed by deionized water.
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Load the hydrolyzed urine sample onto the cartridge.

Wash the cartridge with deionized water to remove interfering substances.

Wash with a non-polar solvent like hexane to remove lipids.

Elute the analyte with an appropriate elution solvent.

Evaporate the eluate to dryness under a stream of nitrogen.

Derivatization for GC-MS Analysis
For GC-MS analysis, the hydroxyl and keto groups of 19-Noretiocholanolone need to be

derivatized to increase their volatility and thermal stability. A common method is silylation.

Materials:

Dried sample extract

Derivatizing agent (e.g., N-methyl-N-(trimethylsilyl)trifluoroacetamide (MSTFA) with a catalyst

like trimethyliodosilane (TMIS) or ammonium iodide)

Protocol:

Add the derivatizing agent to the dried sample extract.

Heat the mixture at 60-70°C for 20-30 minutes.[12]

The sample is now ready for injection into the GC-MS system.

GC-MS Analysis
Instrumentation:

Gas chromatograph coupled to a mass spectrometer.

Capillary column suitable for steroid analysis (e.g., HP-5MS).

Typical GC-MS Parameters:
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Injection Volume: 1-2 µL

Injector Temperature: 280°C

Oven Temperature Program: Start at a lower temperature (e.g., 180°C), ramp up to a higher

temperature (e.g., 300°C) to ensure separation of analytes.

Carrier Gas: Helium

Ionization Mode: Electron Ionization (EI)

MS Detection: Selected Ion Monitoring (SIM) or full scan mode. Key ions for the derivatized

19-Noretiocholanolone are monitored for identification and quantification.

LC-MS/MS Analysis
LC-MS/MS offers high sensitivity and specificity and can be used to analyze the conjugated

forms of 19-Noretiocholanolone directly, or the free form after hydrolysis.

Instrumentation:

Liquid chromatograph coupled to a tandem mass spectrometer.

Reversed-phase C18 column.

Typical LC-MS/MS Parameters:

Mobile Phase A: Water with a modifier (e.g., 0.1% formic acid or ammonium formate).

Mobile Phase B: Acetonitrile or methanol with a modifier.

Gradient Elution: A gradient from a lower to a higher percentage of Mobile Phase B is

typically used.

Ionization Mode: Electrospray Ionization (ESI) in positive or negative mode.

MS/MS Detection: Multiple Reaction Monitoring (MRM) is used for quantification, monitoring

the transition of a specific precursor ion to one or more product ions.
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Analytical Workflow for 19-Noretiocholanolone Detection
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Figure 2: General workflow for the detection of 19-Noretiocholanolone in urine.

Pharmacological Profile and Synthesis
Pharmacological Activity
Currently, there is limited information available on the specific pharmacological activity of 19-
Noretiocholanolone itself. Its primary significance in the scientific and medical communities is

as a reliable biomarker for the detection of nandrolone use.[2][14] As a metabolite, it is

generally considered to be a less active compound compared to the parent hormone,

nandrolone, which has potent anabolic and androgenic effects.[15]
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Chemical Synthesis
While 19-Noretiocholanolone is naturally produced in the body as a metabolite, a specific,

detailed chemical synthesis protocol is not widely reported in the literature. The synthesis of

steroids is a complex process often involving multiple steps. A general approach to

synthesizing a compound like 19-Noretiocholanolone would likely start from a readily

available steroid precursor and involve stereoselective reduction and other functional group

manipulations. For research purposes, it is typically obtained as an analytical standard from

specialized chemical suppliers.

Conclusion
19-Noretiocholanolone is a key metabolite in the biotransformation of nandrolone. Its

detection and quantification in urine are of paramount importance in the field of anti-doping.

This guide has provided a detailed overview of its chemical properties, metabolic fate, and the

analytical methodologies employed for its identification. The provided experimental protocols

and pathway diagrams serve as a valuable resource for professionals engaged in research and

analysis related to anabolic androgenic steroids. Further research may be warranted to explore

any potential intrinsic pharmacological activity of this metabolite.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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